Cas no 827028-02-4 (Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester)

• Product name: Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester
• CAS No: 827028-02-4
• MF: C₁₂H₁₂O₃
• MW: 204.22188
• CID: 686382
• PubChem ID: 71417792

Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester
• methyl 4-(3-methoxyprop-1-ynyl)benzoate
• 827028-02-4
• Methyl 4-(3-methoxyprop-1-yn-1-yl)benzoate
• DTXSID30837124

• Inchi： InChI=1S/C12H12O3/c1-14-9-3-4-10-5-7-11(8-6-10)12(13)15-2/h5-8H,9H2,1-2H3
• InChI Key： KRZRCZRFVSFVOU-UHFFFAOYSA-N
• SMILES： COCC#CC1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų